(S)-3-(6-Bromopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
Catalog No.
S8702976
CAS No.
M.F
C13H17BrN2O4
M. Wt
345.19 g/mol
Availability
Inquiry
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Product Name
(S)-3-(6-Bromopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
IUPAC Name
(2S)-3-(6-bromopyridin-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
Molecular Formula
C13H17BrN2O4
Molecular Weight
345.19 g/mol
InChI
InChI=1S/C13H17BrN2O4/c1-13(2,3)20-12(19)16-9(11(17)18)6-8-4-5-10(14)15-7-8/h4-5,7,9H,6H2,1-3H3,(H,16,19)(H,17,18)/t9-/m0/s1
InChI Key
WMWLTWBDPDLKHY-VIFPVBQESA-N
Canonical SMILES
CC(C)(C)OC(=O)NC(CC1=CN=C(C=C1)Br)C(=O)O
Isomeric SMILES
CC(C)(C)OC(=O)N[C@@H](CC1=CN=C(C=C1)Br)C(=O)O
XLogP3
2.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
344.03717 g/mol
Monoisotopic Mass
344.03717 g/mol
Heavy Atom Count
20
Dates
Last modified: 11-21-2023
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